Cas no 118117-31-0 (26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-)
118117-31-0 structure
Product Name:26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-
CAS No:118117-31-0
MF:C30H48O2
MW:440.700929641724
CID:143948
PubChem ID:159490
Update Time:2025-04-19
26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Chemical and Physical Properties
Names and Identifiers
-
- 26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-
- Karounidiol
- (3R,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-3-ol
- (3R,6bS,8aS,11R,12bS,14bS)-11-(hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-3-ol
- 26-Noroleana-7,9(11)-diene-3,29-diol, 13-methyl-, (3.alpha.,13.alpha., 14.beta.,20.alpha.)-
- Aids064688
- Aids-064688
- (3R,6Bs,8as,11R,12bs,14bs)-11-hydroxymethyl-4,4,6B,8A,11,12B,14B-heptamethyl-1,2,3,4,4A,5,6B,7,8,8A,9,10,11,12,12A,12B,13,14B-octadecahydro-picen-3-ol
- CHEMBL1983444
- (3R,4aR,6aS,6bS,8aS,11R,12aR,14bS)-11-(hydroxymethyl)-4,4,6a,6b,8a,11,14b-heptamethyl-1,2,3,4a,5,7,8,9,10,12,12a,13-dodecahydropicen-3-ol
- CS-0085918
- 118117-31-0
- NCI60_037647
- Isokarounidiol
- HY-124220
- CHEBI:81057
- D:C-Friedooleana-7,29-diol
- NSC-705536
- C17394
- AKOS040761945
- FS-7058
- CCRIS 7117
- DC-friedo-oleana-7,9(11)-diene-3alpha,29-diol
- NSC705536
- Q27155012
- SCHEMBL23824873
- DA-74725
-
- Inchi: 1S/C30H48O2/c1-25(2)22-9-8-21-20(28(22,5)12-11-24(25)32)10-13-30(7)23-18-26(3,19-31)14-15-27(23,4)16-17-29(21,30)6/h8,10,22-24,31-32H,9,11-19H2,1-7H3/t22-,23+,24+,26+,27+,28+,29+,30-/m0/s1
- InChI Key: UIXJVDGAGQPTFR-ZSBHZPGCSA-N
- SMILES: O[C@@H]1CC[C@@]2(C)[C@@H](CC=C3C2=CC[C@]2(C)[C@]3(C)CC[C@@]3(C)CC[C@@](C)(CO)C[C@@H]23)C1(C)C
Computed Properties
- Exact Mass: 440.36500
- Monoisotopic Mass: 440.365431
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 1
- Complexity: 868
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 7
Experimental Properties
- Color/Form: Powder
- Density: 1.07
- Boiling Point: 542.7°Cat760mmHg
- Flash Point: 222.5°C
- Refractive Index: 1.561
- PSA: 40.46000
- LogP: 7.06140
26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | K11990-5mg |
Karounidiol |
118117-31-0 | 5mg |
¥6252.0 | 2021-09-09 | ||
| TargetMol Chemicals | TN4381-5 mg |
Karounidiol |
118117-31-0 | 98% | 5mg |
¥ 4,750 | 2023-07-11 | |
| TargetMol Chemicals | TN4381-1 mL * 10 mM (in DMSO) |
Karounidiol |
118117-31-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4850 | 2023-09-15 | |
| TargetMol Chemicals | TN4381-5mg |
Karounidiol |
118117-31-0 | 5mg |
¥ 4750 | 2024-07-20 | ||
| TargetMol Chemicals | TN4381-1 ml * 10 mm |
Karounidiol |
118117-31-0 | 1 ml * 10 mm |
¥ 4850 | 2024-07-20 |
26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
118117-31-0 (26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-) Related Products
- 67-97-0(Vitamin D3)
- 104700-96-1(Ganoderol B)
- 144-68-3(Zeaxanthin)
- 21343-40-8(Ercalcidiol)
- 17592-07-3(Tachysterol 3)
- 50-14-6(Vitamin D2)
- 1173-13-3(Previtamin D3)
- 22350-41-0(5,6-trans-Vitamin D3)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent